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Compound Name: N-nitroso-desmethyl-diltiazem

Cat. No.: B16377775

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-nitroso-desmethyl-diltiazem is a nitrosamine impurity of significant interest in the

pharmaceutical industry. As a potential genotoxic impurity, its detection, characterization, and

control are critical for ensuring the safety and quality of diltiazem drug products. This technical

guide provides a comprehensive overview of the known physicochemical properties of N-
nitroso-desmethyl-diltiazem, detailed experimental protocols for its analysis, and an

examination of the relevant biological signaling pathways of its parent compound, diltiazem.

Physicochemical Data
The following tables summarize the available quantitative data for N-nitroso-desmethyl-
diltiazem. It is important to note that while some experimental data is available, many

properties are computationally predicted.

Table 1: General and Chemical Identifiers
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Property Value Source

IUPAC Name

[(2S,3S)-2-(4-

methoxyphenyl)-5-[2-

[methyl(nitroso)amino]ethyl]-4-

oxo-2,3-dihydro-1,5-

benzothiazepin-3-yl] acetate

PubChem[1]

Molecular Formula C21H23N3O5S PubChem[1]

Molecular Weight 429.49 g/mol Multiple Sources[2][3][4][5]

Appearance Yellow Solid Certificate of Analysis[6]

Solubility Acetonitrile Certificate of Analysis[6][7]

Table 2: Computed Physicochemical Properties
Property Value Source

XLogP3-AA (logP) 3 PubChem[8]

Hydrogen Bond Donor Count 0 PubChem[1][8]

Hydrogen Bond Acceptor

Count
7 PubChem[1]

Rotatable Bond Count 6 PubChem[1]

Topological Polar Surface Area 114 Å² PubChem[1][8]

Heavy Atom Count 30 PubChem[1]

Note: Experimental data for melting point, boiling point, and pKa are not readily available in the

reviewed literature.

Experimental Protocols
The primary analytical challenge concerning N-nitroso-desmethyl-diltiazem is its detection

and quantification at trace levels in pharmaceutical formulations. High-performance liquid

chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice

for this purpose.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for the Quantification of N-nitroso-
desmethyl-diltiazem
This protocol is a composite based on methodologies described in the scientific literature for

the analysis of nitrosamine impurities.[9][10][11][12]

Objective: To develop and validate a sensitive and specific method for the quantification of N-
nitroso-desmethyl-diltiazem in a diltiazem hydrochloride drug product.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

Column: C18 Atlantis T3 column or equivalent[9]

Mobile Phase A: 0.1% Formic acid in water[9]

Mobile Phase B: Acetonitrile[9]

Gradient Elution: A linear gradient is typically employed to achieve separation from the active

pharmaceutical ingredient (API) and other impurities.

Flow Rate: 0.5 mL/min[9]

Injection Volume: 10 µL[9]

Column Temperature: Ambient or controlled (e.g., 40°C)

Mass Spectrometric Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Acquisition Mode: Multiple Reaction Monitoring (MRM)
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Precursor Ion (m/z): 429.9[9]

Product Ion (m/z): 283.25[9]

Interface Voltage: 1.00 kV[9]

Focus Voltage: Optimized for maximum signal intensity

Sample Preparation:

Accurately weigh and dissolve the diltiazem hydrochloride drug product in a suitable solvent

(e.g., a mixture of Mobile Phase A and B).

Dilute the sample to a final concentration within the linear range of the assay.

Filter the sample through a 0.22 µm filter before injection.

Method Validation: The method should be validated according to the International Council for

Harmonisation (ICH) guidelines, including specificity, linearity, range, accuracy, precision

(repeatability and intermediate precision), limit of detection (LOD), and limit of quantification

(LOQ).

Signaling Pathways and Logical Relationships
While specific signaling pathway studies for N-nitroso-desmethyl-diltiazem are not available,

its structural similarity to diltiazem suggests it may interact with similar biological targets.

Diltiazem is a well-characterized non-dihydropyridine calcium channel blocker.[13][14]

Diltiazem Signaling Pathway
Diltiazem exerts its therapeutic effects by inhibiting the influx of extracellular calcium through L-

type calcium channels in vascular smooth muscle and cardiac muscle.[13][14] This leads to

vasodilation and a decrease in heart rate and contractility.
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Caption: Diltiazem's mechanism of action via inhibition of L-type calcium channels.

Experimental Workflow for Impurity Analysis
The logical flow for the analysis of N-nitroso-desmethyl-diltiazem in a pharmaceutical product

involves several key stages, from sample preparation to data analysis and reporting.
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Caption: Workflow for the analysis of N-nitroso-desmethyl-diltiazem impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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